![molecular formula C20H23ClN2O3 B2360131 5-chloro-2-methoxy-N-(1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide CAS No. 1172855-47-8](/img/structure/B2360131.png)
5-chloro-2-methoxy-N-(1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
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Description
5-chloro-2-methoxy-N-(1-(2-methoxyethyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is a useful research compound. Its molecular formula is C20H23ClN2O3 and its molecular weight is 374.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Applications
Novel Synthesis Approaches : Studies have focused on synthesizing novel compounds with potential anti-inflammatory and analgesic properties, leveraging the structural features of benzodifuranyl and tetrahydroquinoline derivatives. These synthetic pathways are crucial for developing new pharmaceuticals with improved efficacy and reduced side effects (Abu‐Hashem et al., 2020).
Radiotracer Development : Research into arylamides hybrids of high-affinity σ2 receptor ligands aims at developing PET radiotracers for tumor diagnosis. Such studies are significant for advancing cancer diagnostics, highlighting the relevance of compounds with affinity to σ2 receptors in identifying tumor proliferation and aiding in targeted therapies (Abate et al., 2011).
Ligand Binding for Sigma-2 Receptors : The creation of sigma-2 receptor probes like RHM-1 demonstrates the application of these compounds in studying receptor binding affinities in vitro. Such research contributes to our understanding of the sigma-2 receptor's role in cancer and neurodegenerative diseases (Xu et al., 2005).
Tetrahydroquinolines Synthesis : The development of methods for synthesizing tetrahydroquinolines (TQs) with various substituents is crucial for pharmaceutical research. These compounds have applications ranging from therapeutic agents to chemical tools for biological studies (Toda et al., 1999).
Properties
IUPAC Name |
5-chloro-2-methoxy-N-[1-(2-methoxyethyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23ClN2O3/c1-25-11-10-23-9-3-4-14-5-7-16(13-18(14)23)22-20(24)17-12-15(21)6-8-19(17)26-2/h5-8,12-13H,3-4,9-11H2,1-2H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARGQDZJWGJEKHN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCCC2=C1C=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.